Cas no 52830-20-3 (4-Ethylnicotinic acid)

• Product Name: 4-Ethylnicotinic acid
• CAS No: 52830-20-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD18819065
• CID: 1020724
• PubChem ID: 19707954
• Update Time: 2024-11-02

4-Ethylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,4-ethyl-(9CI)
• 4-Ethylnicotinic acid
• 4-ethylpyridine-3-carboxylic acid
• AK452545
• 3-pyridinecarboxylic acid,4-ethyl-
• FCH1001953
• CCA83020
• C75477
• 52830-20-3
• CS-0188347
• SCHEMBL123203
• 4-Ethylnicotinicacid
• DS-18820
• AKOS022717291
• 3-PYRIDINECARBOXYLIC ACID, 4-ETHYL-
• DB-283171

• MDL： MFCD18819065
• Inchi： 1S/C8H9NO2/c1-2-6-3-4-9-5-7(6)8(10)11/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： ZQDCHFWHASWLKG-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1CC)=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.2